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Compound of Interest

Compound Name:
5-Chloro-2-hydroxy-n-(2-

hydroxyethyl)benzamide

CAS No.: 6626-89-7

Cat. No.: B13975344

Get Quote

Physicochemical Profile & Molecular Weight
5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide is a synthetic salicylamide derivative.[1]

Structurally, it consists of a 5-chlorosalicylic acid core linked via an amide bond to an

ethanolamine moiety.[1] This modification introduces a polar hydroxyethyl group, significantly

altering the solubility profile compared to its lipophilic parent compound, 5-chlorosalicylic acid.

[1]
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Property Value Notes

Molecular Formula C₉H₁₀ClNO₃

Average Molecular Weight 215.63 g/mol
Used for stoichiometric

calculations.[1]

Monoisotopic Mass 215.0349 g/mol
Based on ³⁵Cl (75.78%

abundance).[1]

Isotopic Mass (M+2) 217.0320 g/mol
Based on ³⁷Cl (24.22%

abundance).[1]

Exact Mass 215.034921 Da High-resolution MS target.[1]

ClogP (Predicted) ~1.3 - 1.5

More hydrophilic than 5-

chlorosalicylic acid (ClogP

~2.7).[1]

H-Bond Donors 3
Phenolic -OH, Amide -NH,

Aliphatic -OH.[1]

H-Bond Acceptors 4
Amide C=O, Phenolic O,

Aliphatic O, Amide N.

Isotopic Distribution Logic
For mass spectrometry (MS) validation, the chlorine atom dictates a distinct isotopic signature.

[1] Unlike pure CHNO compounds, this molecule will exhibit a characteristic 3:1 intensity ratio

between the molecular ion (M, m/z 215) and the M+2 isotope (m/z 217).[1]

M Peak (100%): Contains ³⁵Cl.[1]

M+2 Peak (~32%): Contains ³⁷Cl.[1]

Analytical Insight: Absence of this 3:1 doublet in the mass spectrum indicates dechlorination

or misidentification.[1]
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The most robust synthesis route avoids the direct coupling of the carboxylic acid (which

requires coupling agents like EDC/NHS) in favor of nucleophilic acyl substitution using the

methyl ester.[1] This method is self-validating as the disappearance of the methyl ester starting

material is easily monitored via TLC or HPLC.[1]
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Figure 1: Nucleophilic acyl substitution mechanism converting methyl 5-chlorosalicylate to the

target amide.[1]

Experimental Protocol
Objective: Synthesize 10 mmol of 5-Chloro-2-hydroxy-N-(2-hydroxyethyl)benzamide.

Reagent Preparation:

Dissolve Methyl 5-chlorosalicylate (1.87 g, 10 mmol) in Methanol (10 mL).

Add Ethanolamine (0.92 g, 15 mmol, 1.5 eq) dropwise. Note: Excess amine drives the

equilibrium forward.

Reaction:

Heat the mixture to reflux (65°C) for 4–6 hours.
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Process Control: Monitor via TLC (Silica gel; Eluent: Ethyl Acetate/Hexane 1:1).[1] The

starting ester (

) should disappear, replaced by the more polar amide (

).[1]

Work-up:

Cool reaction to room temperature.[1]

Concentrate under reduced pressure to remove Methanol.[1]

Dissolve residue in Ethyl Acetate (20 mL) and wash with 1N HCl (10 mL) to remove

unreacted ethanolamine.[1] Caution: Do not use strong base, as the phenolic proton is

acidic.[1]

Wash with Brine, dry over anhydrous Na₂SO₄, and evaporate.[1]

Purification:

Recrystallize from Ethanol/Water or purify via Flash Column Chromatography if high purity

(>99%) is required for biological assays.[1]

Analytical Characterization & Validation
To certify the identity of the synthesized compound, researchers must validate the structure

using orthogonal methods.[1]

Mass Spectrometry (ESI-MS)[1]
Ionization Mode: Negative Mode (ESI-) is often more sensitive due to the acidic phenolic

proton.[1]

Expected Peaks (Negative Mode):

[M-H]⁻:m/z 214.0 (Base peak).[1]

[M-H+2]⁻:m/z 216.0 (approx. 33% intensity of base peak).[1]
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Expected Peaks (Positive Mode):

[M+H]⁺:m/z 216.0.[1]

[M+Na]⁺:m/z 238.0.[1]

Proton NMR (¹H-NMR) in DMSO-d₆
Chemical Shift (δ) Multiplicity Integration Assignment

12.50 ppm Singlet (Broad) 1H

Phenolic -OH

(Intramolecular H-

bond to C=O).[1]

8.80 ppm Triplet 1H Amide -NH.

7.90 ppm Doublet (J=2.5 Hz) 1H
Ar-H (C6, ortho to

C=O).[1]

7.45 ppm Doublet of Doublets 1H
Ar-H (C4, para to

C=O).

6.95 ppm Doublet (J=8.8 Hz) 1H
Ar-H (C3, ortho to -

OH).[1]

4.80 ppm Broad Singlet 1H Aliphatic -OH.

3.55 ppm Multiplet 2H -CH₂-O-.

3.35 ppm Multiplet 2H -N-CH₂-.
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Figure 2: Decision tree for structural validation using MS and NMR data.

Research Context & Applications
This molecule serves as a critical pharmacophore in the development of anti-infective agents.

[1] Salicylanilides (analogs of this compound) are well-documented for their antibacterial and

antifungal properties, often acting by uncoupling oxidative phosphorylation.[1]

Solubility Enhancement: The N-(2-hydroxyethyl) chain improves water solubility compared to

N-phenyl analogs (like Niclosamide), making this compound a valuable intermediate for

testing "drug-like" properties in early discovery.[1]

Fragment-Based Drug Design: It represents a "fragment" containing both a hydrogen bond

donor/acceptor motif (amide/hydroxyl) and a halogen handle (Cl) for further functionalization
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via cross-coupling reactions.[1]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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